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Introduction

The sensory characteristics of a sunscreen formulation are paramount to consumer compliance
and, consequently, the efficacy of sun protection. A common challenge in formulating high-SPF
sunscreens is the often undesirable skin feel, which can be described as heavy, greasy, or
difficult to spread. This document provides detailed application notes and protocols for
incorporating 2-octyldodecan-1-ol, a branched-chain fatty alcohol, to significantly improve the
tactile and aesthetic properties of sunscreen formulations. 2-Octyldodecan-1-ol is a medium-
spreading emollient that can reduce tackiness, improve slip, and impart a lighter, more elegant
skin feel.[1]

These guidelines are intended for researchers, scientists, and drug development professionals
in the cosmetics and pharmaceutical industries.

Key Properties of 2-Octyldodecan-1-ol

2-Octyldodecan-1-ol is a versatile emollient with several properties that make it an excellent
candidate for improving the sensory profile of sun care products:

o Spreading Profile: It is classified as a medium-spreading emollient, which contributes to a
smoother application and more uniform coverage of the sunscreen film.[1]

e Solvency: It is an effective solvent for many crystalline UV filters, which can help to prevent
their recrystallization and maintain the efficacy and aesthetic quality of the formulation.
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» Sensory Profile: It is known to reduce the greasy and tacky feeling often associated with high
concentrations of UV filters and other oily components. In sensory evaluations, it has been
noted for contributing to a perception of glossiness and leaving a substantive residue, which
can be desirable in creating a feeling of long-lasting moisturization.

 Stability: It is stable to hydrolysis and can be used across a wide pH range, making it
compatible with a variety of sunscreen chassis.[1]

Quantitative Data Summary: Model Formulations

To illustrate the impact of 2-octyldodecan-1-ol on sunscreen aesthetics, two model oil-in-water
(O/W) sunscreen formulations were developed and evaluated. Formulation A serves as the
control without 2-octyldodecan-1-ol, while Formulation B incorporates 5% (w/w) 2-
octyldodecan-1-ol.

Table 1. Model Sunscreen Formulations (O/W Emulsion, SPF 30)
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Ingredient (INCI

Formulation A (%

Formulation B (%

Function
Name) w/w) w/w)
Deionized Water Aqueous Phase g.s. to 100 g.s. to 100
Glycerin Humectant 3.00 3.00
Xanthan Gum Thickener 0.20 0.20
Avobenzone UV Filter 3.00 3.00
Octocrylene UV Filter 7.00 7.00
Octisalate UV Filter 5.00 5.00
Caprylic/Capric

.p Y ) P Emollient 10.00 5.00

Triglyceride
2-Octyldodecan-1-ol Emollient - 5.00
Cetearyl Alcohol (and) -

Emulsifier 4.00 4.00
Ceteareth-20
Phenoxyethanol (and) )

Preservative 1.00 1.00

Ethylhexylglycerin

Table 2: Comparative Sensory Panel Data (n=20 trained panelists, 10-point scale)
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Formulation B

Sensory o Formulation A (with 2-
) Definition % Change
Attribute (Control) Octyldodecan-
1-ol)
Initial Feel

Perceived ease

Ease of of application
_ 6.5+0.8 8.2+0.6 +26%
Spreading and movement
across the skin.
Duration the
product can be
Playtime manipulated on 5.8+0.7 6.5+£0.5 +12%
the skin before
absorption.
During
Application
Stickiness

) perceived during
Tackiness ) ) 7.2+1.1 41+09 -43%
and immediately

after application.

Perception of an

) oily or fatty
Greasiness ] ] 6.8+1.0 3.5+0.8 -49%
residue during
rub-out.
Afterfeel (10
minutes)
Lingering

] stickiness after
Residual Tack 55+£1.2 231207 -58%
the product has

set.

Oiliness Perception of an 6.1+£0.9 3.2+0.6 -48%
oily film
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remaining on the

skin.

Sensation of
softness and

Smoothness 59+0.8 7.8+0.7 +32%
suppleness of

the skin.

_ Visual sheen on
Glossiness ) 42 +0.6 6.5+0.8 +55%
the skin surface.

Table 3: Instrumental Analysis Data

Formulation B

Formulation A (with 2- _
Parameter Method Interpretation
(Control) Octyldodecan-
1-ol)
Lower viscosity
Viscosity (at 10 Rotational in B suggests
12,500 cP 9,800 cP o
s Rheometry easier initial
spreading.
Increased area in
Spreadability Parallel Plate B correlates with
) ) 350 mm? 480 mm?
(Area in mm?) Extensimetry better
spreadability.
Lower friction in
o B indicates
Coefficient of _ _
Tribology 0.28 0.19 improved

Friction L
lubrication and

slip.

Experimental Protocols
Protocol for Sensory Panel Evaluation
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This protocol outlines a quantitative descriptive analysis (QDA) for evaluating the sensory
attributes of sunscreen formulations.

4.1.1 Panelist Selection and Training:
Recruit 20-30 healthy volunteers with no known skin sensitivities.

Train panelists to identify and rate the intensity of key sensory attributes (see Table 2) using
a 10-point unstructured line scale.

Provide standardized reference materials for anchoring the scale (e.g., a very tacky solution,
a very greasy oil).

4.1.2 Product Application and Evaluation:

Panelists should wash their forearms with a mild, unscented soap and allow them to air dry
for 15 minutes in a climate-controlled room (22°C, 50% RH).

Dispense a standardized amount (e.g., 0.1 g) of the test formulation onto a designated 5x5
cm area on the inner forearm.

Instruct panelists to spread the product evenly within the designated area using their index
finger for a set duration (e.g., 15 seconds).

Panelists will immmediately rate the "Initial Feel" and "During Application™" attributes.
After 10 minutes, panelists will evaluate the "Afterfeel” attributes on the same area.

A washout period of at least 20 minutes and cleansing of the application site should be
observed between evaluating different formulations.

Protocol for Rheological Analysis

4.2.1 Instrumentation:
o Use a rotational rheometer with a cone-and-plate or parallel-plate geometry.

4.2.2 Procedure:
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Equilibrate the sample and rheometer to a controlled temperature (e.g., 25°C).

Apply the sample to the lower plate and bring the upper geometry to the correct gap setting.

Perform a flow sweep by increasing the shear rate logarithmically from 0.1 to 100 s2.

Record the viscosity at a shear rate of 10 s~ to represent the viscosity during application.

Protocol for Spreadability Analysis

4.3.1 Instrumentation:
o Atexture analyzer with a parallel plate setup or a spreadability rig.

4.3.2 Procedure:

Place a standardized volume of the formulation (e.g., 1 ml) in the center of a glass plate.

Place a second plate on top of the sample.

Apply a constant force (e.g., 100 g) for a fixed time (e.g., 10 seconds).

Measure the diameter of the resulting circle of the spread product.

Calculate the area of spreading (1tr?).

Visualizations
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Aqueous Phase

Deionized Water
Heat to 75°C
Xanthan Gum

Qil Phase

UV Filters (Avobenzone, etc.)

Cool-Down Phase

Coolt0 40°C | o | preservative =®

Emollients (Caprylic/Capric Triglyceride)

2-Octyldodecan-1-ol

Emulsifier
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Panelist Preparation

Apply Standardized Amount of Sunscreen

:

Evaluate Initial Feel & During Application
(Spreadability, Tackiness, Greasiness)

Wait 10 Minutes

Evaluate Afterfeel
(Residual Tack, Oiliness, Smoothness)

Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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